N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)-2-furamide

• IUPAC Name: N-(9,10-dioxoanthracen-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C19H11NO4/c21-17-12-4-1-2-5-13(12)18(22)15-10-11(7-8-14(15)17)20-19(23)16-6-3-9-24-16/h1-10H,(H,20,23)
• InChI Key: SDUHURTXQNLLDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)C4=CC=CO4
• Molecular Formula: C19H11NO4
• Molecular Weight: 317.3 g/mol

Description

N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)-2-furamide, commonly known as DRAQ5, is a fluorescent dye used for DNA staining in scientific research. It has become increasingly popular due to its unique properties, including its ability to stain live cells without causing damage.

Mechanism of Action

DRAQ5 binds to DNA through intercalation, which occurs when the dye molecule inserts itself between the base pairs of the DNA helix. This binding results in a red-shifted fluorescence emission, allowing for easy detection and visualization of the DNA.
Biochemical and Physiological Effects:
DRAQ5 has been shown to have minimal effects on cellular function and viability, making it an ideal dye for live cell imaging. It has also been shown to have low toxicity and does not induce DNA damage or mutations.

Advantages and Limitations for Lab Experiments

One of the main advantages of DRAQ5 is its ability to stain live cells without causing damage. It is also highly specific for DNA, allowing for accurate visualization and analysis. However, DRAQ5 is not suitable for use in fixed cells or tissues, as it requires intact DNA for binding. In addition, DRAQ5 has limited photostability, meaning that prolonged exposure to light can cause the dye to degrade and lose fluorescence.

Future Directions

As DRAQ5 continues to be used in scientific research, there are several areas of future development. One potential direction is the development of new fluorescent dyes that can be used in combination with DRAQ5 for multicolor imaging. Another area of interest is the development of new synthesis methods that can increase yield and purity while reducing costs. Additionally, there is potential for the use of DRAQ5 in clinical applications, such as cancer diagnosis and treatment monitoring.

Synthesis Methods

DRAQ5 is synthesized through a multistep process involving the reaction of 9,10-anthraquinone with furfurylamine. The resulting product is then purified through column chromatography to obtain the final product. This synthesis method has been optimized over the years to increase yield and purity.

Scientific Research Applications

DRAQ5 has been extensively used in scientific research, particularly in the field of cell biology. It is commonly used for DNA staining in live cells, allowing researchers to visualize the nucleus and study cell division. DRAQ5 has also been used in flow cytometry, a technique that allows for the analysis of individual cells in a population. In addition, DRAQ5 has been used in drug discovery, as it can be used to screen for compounds that affect DNA replication.